Methyl 4-hydroxy-5-methyloxolane-2-carboxylate

• CAS RN: 152204-27-8
• Molecular Formula: C7H12O4
• Molecular Weight: 160.17 g/mol
• IUPAC Name: methyl 4-hydroxy-5-methyloxolane-2-carboxylate
• InChI: InChI=1S/C7H12O4/c1-4-5(8)3-6(11-4)7(9)10-2/h4-6,8H,3H2,1-2H3
• InChI Key: GWPLQMZVBCPJFA-UHFFFAOYSA-N
• SMILES: CC1C(CC(O1)C(=O)OC)O
• synonyms: Hexonic acid, 2,5-anhydro-3,6-dideoxy-, methyl ester (9CI)

Description

Methyl 4-hydroxy-5-methyloxolane-2-carboxylate is a chemical compound that belongs to the oxolane family. It is widely used in scientific research due to its unique properties and potential applications.

Mechanism Of Action

The mechanism of action of Methyl 4-hydroxy-5-methyloxolane-2-carboxylate is not well understood. However, it is believed that it may act as a nucleophile in certain reactions due to the presence of the hydroxyl and carboxylate groups.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of Methyl 4-hydroxy-5-methyloxolane-2-carboxylate. However, studies have shown that it is not toxic to cells and does not cause any significant adverse effects.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Methyl 4-hydroxy-5-methyloxolane-2-carboxylate in lab experiments is its high purity and stability. It is also readily available and relatively inexpensive. However, its limited solubility in water can be a disadvantage in certain experiments.

Future Directions

There are several potential future directions for the use of Methyl 4-hydroxy-5-methyloxolane-2-carboxylate in scientific research. One area of interest is its potential use as a chiral building block for the synthesis of enantiopure compounds. Another area of interest is its potential as a solvent and reagent in green chemistry applications. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in various fields of research.
Conclusion:
In conclusion, Methyl 4-hydroxy-5-methyloxolane-2-carboxylate is a valuable chemical compound in scientific research due to its unique properties and potential applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore its potential applications in various fields of research.

Synthesis Methods

The synthesis of Methyl 4-hydroxy-5-methyloxolane-2-carboxylate involves the reaction of 3-methyl-2-butanone with ethyl oxalyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with methanol and sodium methoxide to yield Methyl 4-hydroxy-5-methyloxolane-2-carboxylate.

Scientific Research Applications

Methyl 4-hydroxy-5-methyloxolane-2-carboxylate has various scientific research applications. It is commonly used as a building block for the synthesis of other compounds, such as pharmaceuticals, agrochemicals, and fragrances. It can also be used as a solvent and reagent in organic synthesis.